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Abstract
Dynamin is a large GTPase renowned for its essential role in membrane fission, particularly

during endocytic processes like clathrin-mediated endocytosis (CME).[1] Unlike typical small

GTPases that function as molecular switches, dynamin acts as a mechanochemical enzyme,

utilizing the energy from GTP hydrolysis to remodel and sever membrane tubules.[2][3] Its

activity is tightly regulated by self-assembly, protein-protein interactions, and lipid binding.[4]

Dysregulation of dynamin function is implicated in various pathological conditions, making it a

compelling target for therapeutic development. This technical guide provides an in-depth

overview of the foundational research on dynamin GTPase activity, presenting quantitative

data, detailed experimental protocols, and visual diagrams of key pathways and workflows.

The Dynamin Superfamily: Structure and Function
Dynamin is the founding member of a superfamily of large GTPases involved in membrane

remodeling.[1][5] Canonical dynamin consists of five distinct domains:
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N-terminal GTPase (G) domain: Binds and hydrolyzes GTP.[2]

Middle domain (MD): Involved in self-assembly.[6]

Pleckstrin homology (PH) domain: Binds to phosphoinositides, such as phosphatidylinositol

(4,5)-bisphosphate (PIP2), anchoring dynamin to the membrane.[2]

GTPase effector domain (GED): Plays a crucial role in stimulating GTPase activity through

intramolecular and intermolecular interactions.[7]

C-terminal Proline-rich domain (PRD): Interacts with various SH3 domain-containing

proteins, facilitating recruitment and regulation.[2]

Dynamin's function is critically dependent on its ability to self-assemble into helical collars

around the necks of budding vesicles.[8][9] This assembly dramatically stimulates its GTPase

activity, which is essential for the final scission event.[4][10]

The Dynamin GTPase Cycle
The GTPase cycle of dynamin is distinct from that of small G-proteins. It is characterized by a

relatively low affinity for GTP and a robust basal rate of hydrolysis, which is significantly

amplified upon self-assembly.[2][6] The cycle involves GTP binding, a conformational change

that constricts the helical assembly, coordinated GTP hydrolysis, and subsequent disassembly

or rearrangement.[5][9]
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Caption: The mechanochemical GTPase cycle of dynamin.
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Quantitative Analysis of Dynamin GTPase Activity
The GTPase activity of dynamin is context-dependent, showing a significant increase upon

assembly on a membrane template. This assembly-stimulated activity is crucial for its

physiological function.

Condition Kinetic Parameter Reported Value Reference

Basal (Unassembled)
GTP Hydrolysis Rate

(kcat)
~1-5 min⁻¹ [11]

Michaelis Constant

(Km) for GTP
10–150 µM [2]

Assembly-Stimulated
GTP Hydrolysis Rate

(kcat)

>100-fold increase

over basal rate
[10][12]

(on lipid nanotubes)
(e.g., from 0.3 to 4.3

s⁻¹)
[2]

Dynamin II (intrinsic)
Dissociation Constant

(Kd) for mantdGTP
0.5 µM [13]

Role in Clathrin-Mediated Endocytosis (CME)
Dynamin plays a pivotal, late-stage role in CME, where it is recruited to the neck of deeply

invaginated clathrin-coated pits.[1][6] Its assembly into a helical collar and subsequent GTP

hydrolysis-driven constriction are thought to generate the mechanical force required to sever

the vesicle from the plasma membrane.[14][15] There is evidence for a dual role, where

dynamin may first act as a regulatory monitor of pit maturation before functioning as a fission-

catalyzing machine.[6][16]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5084822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4289195/
https://pubmed.ncbi.nlm.nih.gov/16413294/
https://pubmed.ncbi.nlm.nih.gov/15262989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4289195/
https://pubs.acs.org/doi/abs/10.1021/bi000033r
https://pmc.ncbi.nlm.nih.gov/articles/PMC8805674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2879887/
https://www.researchgate.net/figure/Dynamin-plays-a-dual-role-in-clathrin-mediated-function_fig2_26812313
https://pmc.ncbi.nlm.nih.gov/articles/PMC8355216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2879887/
https://www.researchgate.net/publication/26812313_Dissecting_dynamin's_role_in_clathrin-mediated_endocytosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clathrin-Mediated Endocytosis

Cargo Binding &
Receptor Activation

Adaptor Protein
Recruitment (e.g., AP2)

Clathrin Recruitment &
Pit Formation

Membrane Invagination

Dynamin Recruitment
& Assembly at Neck

GTP Hydrolysis &
Vesicle Scission

Clathrin Coat
Disassembly

Free Clathrin-Coated
Vesicle

Click to download full resolution via product page

Caption: The sequential stages of clathrin-mediated endocytosis.
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Experimental Protocols
Protocol: Colorimetric GTPase Activity Assay (Malachite
Green-based)
This assay measures the amount of inorganic phosphate (Pi) released during GTP hydrolysis.

It is a robust and common method for quantifying dynamin's enzymatic activity.[10]

Materials:

Purified dynamin protein

Assay Buffer: 20 mM HEPES, pH 7.5, 150 mM KCl, 1 mM MgCl2, 1 mM DTT

GTP stock solution (high purity, low phosphate)

Phosphate standards

Malachite Green reagent (e.g., PiColorLock™ Gold or similar)

96-well microplate

Microplate reader (absorbance at ~620-660 nm)

Procedure:

Prepare Reagents: Dilute dynamin protein to the desired concentration (e.g., 0.1-1 µM) in

Assay Buffer. Prepare a range of GTP concentrations (e.g., 0-1 mM) in Assay Buffer.

Set up Reaction: In a 96-well plate, add 25 µL of dynamin solution to each well. Include a "no

enzyme" control with Assay Buffer only.

Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

Initiate Reaction: Start the reaction by adding 25 µL of the GTP solution to each well.

Incubation: Incubate the plate at 37°C for a set time (e.g., 15-30 minutes), ensuring the

reaction stays within the linear range (less than 15-20% of GTP hydrolyzed).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16413294/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stop Reaction & Develop Color: Stop the reaction by adding 50 µL of the Malachite Green

reagent. This reagent is acidic and will quench the enzymatic reaction while complexing with

the released Pi.

Read Absorbance: After a 10-20 minute color development period at room temperature,

measure the absorbance at ~630 nm using a microplate reader.

Quantification: Calculate the amount of Pi released by comparing the absorbance values to a

standard curve generated using the phosphate standards.
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Caption: Workflow for a colorimetric dynamin GTPase assay.

Protocol: In Vitro Vesicle Scission Assay
This assay reconstitutes the membrane fission activity of dynamin using lipid tubules or

liposomes, providing a more direct measure of its mechanochemical function.

Materials:

Purified dynamin protein

Lipids (e.g., Brain Polar Lipids or a defined mixture containing PIP2)

Liposome preparation equipment (e.g., extruder)

Assay Buffer (as above)

GTP

Negative stain reagents (e.g., uranyl acetate) for Transmission Electron Microscopy (TEM)

TEM grid and microscope

Procedure:

Prepare Lipid Templates: Prepare liposomes or lipid nanotubes by extrusion or other

methods. The inclusion of PIP2 is critical for dynamin recruitment.

Dynamin Assembly: Incubate the purified dynamin (e.g., 1 µM) with the lipid templates (e.g.,

0.1 mM lipid) in Assay Buffer at room temperature for 10-15 minutes to allow for assembly.

Initiate Fission: Add GTP to a final concentration of 1 mM to initiate the scission reaction. For

a negative control, add a non-hydrolyzable GTP analog (e.g., GMP-PCP) or no nucleotide.

Incubation: Incubate for 10-20 minutes at 37°C.

Sample Preparation for TEM: Apply a small volume of the reaction mixture to a carbon-

coated TEM grid.
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Negative Staining: Remove excess liquid and stain the sample with 2% uranyl acetate.

Imaging: Allow the grid to dry completely and visualize the results using a transmission

electron microscope. Look for the conversion of long lipid tubules into small vesicles in the

GTP-containing sample compared to the controls.

Conclusion
Understanding the fundamental mechanisms of dynamin GTPase activity is crucial for both

basic cell biology and applied biomedical research. Its unique mechanochemical properties,

which distinguish it from regulatory GTPases, are central to its role in membrane fission. The

quantitative data and experimental protocols provided here serve as a foundational guide for

researchers investigating dynamin's function and for professionals seeking to develop novel

therapeutics that target its activity. Continued research into the intricate regulation of the

dynamin GTPase cycle will undoubtedly uncover new insights into cellular physiology and

disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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